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Welcome to the technical support center for polyacrylamide gel electrophoresis (PAGE). This

guide is designed for researchers, scientists, and drug development professionals to diagnose

and resolve common issues related to distorted protein bands, particularly at the edges of the

gel. Our goal is to provide you with the expertise and in-depth understanding necessary to

achieve clean, reproducible, and publication-quality results.

Introduction: Understanding Edge Effects in PAGE
Distorted protein bands at the periphery of a polyacrylamide gel, often manifesting as a

"smiling" or "frowning" effect, are a frequent source of frustration in the lab. These artifacts

compromise the accuracy of molecular weight estimation and the overall quality of the

electrophoretic separation. The primary cause of these distortions is an uneven migration front,

where proteins in the center of the gel move at a different rate than those at the edges.[1][2]

This guide will walk you through the common causes of this phenomenon and provide robust,

field-proven solutions.
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Frequently Asked Questions (FAQs) &
Troubleshooting Guides
Q1: What is the "smiling effect" and what are its primary
causes?
The "smiling effect" refers to the upward curvature of protein bands, where the bands in the

central lanes migrate faster than those in the outer lanes.[1][3] This is almost always a result of

a temperature gradient across the gel during the electrophoresis run.[2][4] The electrical

resistance of the gel and buffers generates heat (Joule heating), and if this heat is not

dissipated uniformly, the center of the gel becomes warmer than the edges.[1][2] This higher

temperature in the center decreases the viscosity of the buffer within the gel matrix, leading to

reduced resistance and faster migration of proteins.[5]

Conversely, a "frowning" effect, where the outer lanes migrate faster, can also occur, though it

is less common. This is typically due to issues with the electrophoresis apparatus or buffer

levels.

Q2: My protein bands are "smiling." How can I resolve
this issue?
Resolving the "smiling effect" hinges on minimizing the temperature differential across the gel.

Here are several effective strategies:

Reduce the Voltage: Running the gel at a lower voltage will generate less heat, thereby

reducing the temperature gradient.[1][3][6] A good starting point is to run the gel at 10-15

Volts/cm of gel length.[1] While this will increase the run time, it often leads to sharper, more

uniform bands.[3]

Use a Cooled Electrophoresis System: Whenever possible, perform electrophoresis in a cold

room (4°C) or use an electrophoresis tank with a cooling unit.[3] Placing ice packs in the

outer buffer chamber can also help to dissipate heat more evenly.[3][7]

Ensure Proper Buffer Levels: The running buffer acts as a heat sink. Ensure that the buffer

level in the outer chamber is high enough to surround the gel cassette, facilitating even heat

distribution.[8] Some protocols recommend that the buffer should cover the gel by 3-5 mm.[6]
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Consider High-Temperature SDS-PAGE: Counterintuitively, running the gel at a consistently

high temperature (e.g., 70°C) can also prevent the smiling effect by minimizing the relative

temperature gradient between the center and edges of the gel.[5]

Parameter Standard Condition
Troubleshooting
Modification

Rationale

Voltage 150-200 V 80-100 V
Reduces Joule

heating.[1][6]

Running Temperature Room Temperature
4°C or with cooling

packs

Promotes even heat

dissipation.[3][7]

Run Time 45-60 minutes
90-120 minutes (at

lower voltage)

Compensates for

slower migration at

lower voltage.[3]

Q3: The bands at the very edge of my gel are distorted,
but the central bands are fine. What could be the cause?
This phenomenon, often referred to as "edge effects," can be attributed to several factors

unrelated to temperature:

Uneven Polymerization: If the acrylamide solution does not polymerize uniformly, the pore

sizes at the edges of the gel may differ from the center. This can be caused by:

Oxygen Inhibition: Oxygen can inhibit acrylamide polymerization.[9][10] Ensure the gel

cassette is properly sealed and overlay the resolving gel with isopropanol or water-

saturated butanol to create an anaerobic environment for polymerization.[10][11]

Inadequate Mixing: Gently but thoroughly mix the acrylamide solution after adding the

polymerization catalysts (APS and TEMED) to ensure their even distribution.[9][10]

Vigorous mixing can introduce oxygen, so a gentle swirling motion is recommended.[10]

Empty Outer Lanes: Leaving the outermost lanes empty can lead to a distortion of the

electric field at the edges of the gel, causing the adjacent lanes to run abnormally.[3] It is

best practice to load all wells, even if it is just with sample buffer or a protein ladder.[3]
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Physical Damage to the Gel: When removing the comb, be careful not to tear or stretch the

wells, as this can lead to sample leakage and distorted bands.[11]

Q4: Could my sample preparation or loading technique
be causing distorted bands at the edges?
Absolutely. Improper sample preparation and loading can lead to a variety of artifacts, including

distorted bands.

High Salt Concentration: Samples with high salt concentrations can disrupt the local electric

field, leading to band distortion and streaking.[12] If you suspect high salt content, consider

desalting or dialyzing your samples before adding the sample buffer.

Sample Overload: Loading too much protein into a well can cause the bands to become

distorted and poorly resolved, potentially affecting adjacent lanes.[13] For Coomassie blue

staining, a typical load for a crude sample is 40-60 µg, while for purified proteins, 0.5-4.0 µg

is sufficient.[13][14]

Incomplete Denaturation: Ensure your samples are fully denatured by heating them in

sample buffer containing SDS and a reducing agent (like DTT or β-mercaptoethanol) at 95°C

for 5 minutes.[7][15] Incomplete denaturation can lead to proteins not migrating according to

their molecular weight, resulting in fuzzy or misshapen bands.[15]

Troubleshooting Workflow
The following diagram illustrates a systematic approach to diagnosing and resolving distorted

protein bands at the edges of a polyacrylamide gel.
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Distorted Bands at Gel Edges

Are bands 'smiling' (curved upwards)?
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Caption: Troubleshooting workflow for distorted protein bands.

Experimental Protocols
Protocol 1: Casting a Polyacrylamide Gel with an
Isopropanol Overlay
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This protocol is designed to minimize oxygen inhibition and ensure even polymerization.

Assemble Gel Cassette: Thoroughly clean and assemble the glass plates and spacers

according to the manufacturer's instructions. Ensure there are no leaks.

Prepare Resolving Gel Solution: In a small beaker, prepare the appropriate percentage

resolving gel solution. Refer to standard recipes for component volumes.[16]

Initiate Polymerization: Add freshly prepared 10% ammonium persulfate (APS) and TEMED

to the resolving gel solution. Swirl gently but thoroughly to mix.[9]

Pour the Resolving Gel: Immediately and carefully pour the resolving gel solution into the

cassette to the desired height.

Overlay with Isopropanol: Gently overlay the resolving gel with a thin layer (approximately 1

cm) of isopropanol or water-saturated butanol. This will create a flat interface and prevent

oxygen from inhibiting polymerization at the surface.[11]

Polymerization: Allow the gel to polymerize for at least 30-45 minutes at room temperature.

[13][17] A sharp, well-defined line will appear at the gel-isopropanol interface.

Pour Stacking Gel: Once the resolving gel has polymerized, pour off the isopropanol and

rinse the surface with deionized water. Dry the surface with the edge of a filter paper.

Prepare and pour the stacking gel solution, and insert the comb. Allow the stacking gel to

polymerize for at least 20-30 minutes.[16]

Protocol 2: Sample Preparation and Loading
This protocol ensures complete denaturation and optimal loading.

Determine Protein Concentration: Use a standard protein assay (e.g., Bradford or BCA) to

determine the concentration of your protein samples.

Prepare Samples: In a microcentrifuge tube, combine your protein sample with 2x Laemmli

sample buffer to achieve a final 1x concentration.[18] Ensure the final protein concentration

is appropriate for your staining method.

Denature Samples: Heat the samples at 95°C for 5 minutes.[19][20]
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Centrifuge: After heating, centrifuge the samples at high speed for 1-2 minutes to pellet any

insoluble material.[8][19]

Load the Gel: Carefully load the supernatant into the wells of the polymerized gel. Load any

empty outer lanes with 1x sample buffer or a protein ladder to ensure an even electric field.

[3]

Run the Gel: Connect the electrophoresis apparatus to the power supply and run the gel at

an appropriate constant voltage or current. For troubleshooting distorted bands, start with a

lower voltage (e.g., 80-100 V).[6]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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